Cas no 111982-75-3 (6-[2-[2-[2-(5-carboxypentanoyloxy)ethoxy]ethoxy]ethoxy]-6-oxohexanoic acid)

• Product Name: 6-[2-[2-[2-(5-carboxypentanoyloxy)ethoxy]ethoxy]ethoxy]-6-oxohexanoic acid
• CAS No: 111982-75-3
• MF: C₁₈H₃₀O₁₀
• MW: 406.424807071686
• CID: 2607737
• PubChem ID: 53987712
• Update Time: 2025-04-21

6-[2-[2-[2-(5-carboxypentanoyloxy)ethoxy]ethoxy]ethoxy]-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-[2-[2-[2-(5-carboxypentanoyloxy)ethoxy]ethoxy]ethoxy]-6-oxohexanoic acid
• DTXSID70708182
• 6,17-Dioxo-7,10,13,16-tetraoxadocosane-1,22-dioic acid
• SCHEMBL10783946
• 111982-75-3

• Inchi： 1S/C18H30O10/c19-15(20)5-1-3-7-17(23)27-13-11-25-9-10-26-12-14-28-18(24)8-4-2-6-16(21)22/h1-14H2,(H,19,20)(H,21,22)
• InChI Key： KCRYOSLSRSDVRM-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOC(CCCCC(=O)O)=O)C(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 406.18389715Da
• Monoisotopic Mass: 406.18389715Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 146Ų